Cas no 90208-66-5 (3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-)

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl- structure
90208-66-5 structure
Product Name:3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-
CAS No:90208-66-5
MF:C10H9F2N3O
MW:225.194768667221
CID:791899
PubChem ID:13281153
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-
    • 2-(2,4-difluorophenyl)-4,5-dimethyl-1,2,4-triazol-3-one
    • 90208-66-5
    • DTXSID10534427
    • 2-(2,4-Difluorophenyl)-4,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 1-(2,4-Difluorophenyl)-3,4-dimethyl-1H-1,2,4-triazol-5(4H)-one
    • Inchi: 1S/C10H9F2N3O/c1-6-13-15(10(16)14(6)2)9-4-3-7(11)5-8(9)12/h3-5H,1-2H3
    • InChI Key: VCTFXWKMGKXBML-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C(N(C)C(C)=N1)=O)F

Computed Properties

  • Exact Mass: 225.07136824g/mol
  • Monoisotopic Mass: 225.07136824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.9Ų
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